Cas no 40765-92-2 (2,4-Pyrimidinediamine, 6-chloro-N,N'-bis(1-methylethyl)-5-(methylthio)-)

• Product Name: 2,4-Pyrimidinediamine, 6-chloro-N,N'-bis(1-methylethyl)-5-(methylthio)-
• CAS No: 40765-92-2
• MF: C₁₁H₁₉ClN₄S
• MW: 274.813359498978
• CID: 323994
• PubChem ID: 71362048
• Update Time: 2025-04-19

2,4-Pyrimidinediamine, 6-chloro-N,N'-bis(1-methylethyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-chloro-N,N'-bis(1-methylethyl)-5-(methylthio)-
• 6-chloro-5-methylsulfanyl-2-N,4-N-di(propan-2-yl)pyrimidine-2,4-diamine
• DTXSID70785690
• 40765-92-2
• 6-Chloro-5-(methylsulfanyl)-N~2~,N~4~-di(propan-2-yl)pyrimidine-2,4-diamine

• Inchi： 1S/C11H19ClN4S/c1-6(2)13-10-8(17-5)9(12)15-11(16-10)14-7(3)4/h6-7H,1-5H3,(H2,13,14,15,16)
• InChI Key： XEIOTRHJQSSMDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)NC(C)C)NC(C)C)SC

Computed Properties

• Exact Mass: 274.1018955g/mol
• Monoisotopic Mass: 274.1018955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.1Ų